Cas no 74235-25-9 (2-Piperidinecarboxylicacid, 4-methyl-6-(2-oxobutyl)-, (2S,4R,6S)-)

• Product Name: 2-Piperidinecarboxylicacid, 4-methyl-6-(2-oxobutyl)-, (2S,4R,6S)-
• CAS No: 74235-25-9
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 566376
• PubChem ID: 194574
• Update Time: 2025-04-19

2-Piperidinecarboxylicacid, 4-methyl-6-(2-oxobutyl)-, (2S,4R,6S)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylicacid, 4-methyl-6-(2-oxobutyl)-, (2S,4R,6S)-
• 4-methyl-6-(2-oxobutyl)-2-piperidinecarboxylic acid
• 4-Mopc
• DTXSID10995716
• 4-methyl-6-(2-oxobutyl)piperidine-2-carboxylic acid
• 2-Piperidinecarboxylic acid, 4-methyl-6-(2-oxobutyl)-, (2S-(2alpha,4alpha,6beta))-
• 74235-25-9

• Inchi： 1S/C11H19NO3/c1-3-9(13)6-8-4-7(2)5-10(12-8)11(14)15/h7-8,10,12H,3-6H2,1-2H3,(H,14,15)/t7-,8+,10+/m1/s1
• InChI Key： TTYVMAIXDAWXKQ-WEDXCCLWSA-N
• SMILES： OC([C@@H]1C[C@H](C)C[C@@H](CC(CC)=O)N1)=O

Computed Properties

• Exact Mass: 213.136
• Monoisotopic Mass: 213.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.053
• Boiling Point: 339.8°C at 760 mmHg
• Flash Point: 159.3°C
• Refractive Index: 1.463